Explore by Category Oxides & Ceramics

Silver(I) oxide

Silver(I) oxide is a versatile chemical compound used in scientific research. It acts as a powerful oxidizing agent and finds applications in various fields like catalysis, organic synthesis, and energy storage. Its unique properties make it an essential material for researchers exploring innovative solutions.

CAS No.:20667-12-3

Molecular Formula:Ag2O

Molecular Weight:231.736 g/mol

Availability: In Stock

Boron nitride

Boron nitride, a versatile chemical compound, finds extensive application in scientific research. Its unique properties enable usage as a high-temperature lubricant, insulator, and a potential material for nanotechnology advancements. Explore the fascinating world of Boron nitride!

CAS No.:10043-11-5

Molecular Formula:BN

Molecular Weight:24.82 g/mol

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Silicon nitride

Silicon nitride, a versatile chemical compound, is widely used in scientific research. Its unique properties make it ideal for applications in ceramics, electronics, and even biomedical engineering. This compound exhibits high thermal stability, excellent mechanical strength, and remarkable chemical resistance, making it an invaluable material for various cutting-edge studies.

CAS No.:12033-89-5

Molecular Formula:Si3N4
N4Si3

Molecular Weight:140.28 g/mol

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Iron(II,III) oxide

Iron oxide (Fe3O4), commonly known as magnetite, is a chemical compound with diverse applications in scientific research. It is used in magnetic storage devices, catalysts, and biomedical applications like drug delivery systems and magnetic resonance imaging (MRI) contrast agents. Its unique properties make it a versatile material with immense potential for various scientific advancements.

CAS No.:1317-61-9

Molecular Formula:Fe3O4

Molecular Weight:231.53 g/mol

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Thallium(III) oxide

Thallium(III) oxide is a versatile chemical compound used in various scientific research fields. Its unique properties make it suitable for applications in catalysts, superconductors, and optoelectronics. It plays a crucial role in advancing our understanding of materials and their interactions.

CAS No.:1314-32-5

Molecular Formula:O3Tl2

Molecular Weight:456.77 g/mol

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Potassium hexafluorotitanate

"Dipotassium hexafluorotitanate, a chemical compound, is widely used in scientific research due to its diverse applications. From catalysis to material synthesis, its unique properties make it a valuable tool for advancements in various fields."

CAS No.:16919-27-0

Molecular Formula:F6K2Ti

Molecular Weight:240.05 g/mol

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